Cas no 1222386-56-2 ((2S)-N-Methyloxolane-2-carboxamide)

• Product Name: (2S)-N-Methyloxolane-2-carboxamide
• CAS No: 1222386-56-2
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 5043384
• PubChem ID: 57939541
• Update Time: 2026-02-28

(2S)-N-Methyloxolane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2S)-N-methyloxolane-2-carboxamide
• (2S)-N-Methyloxolane-2-carboxamide

• Inchi： 1S/C6H11NO2/c1-7-6(8)5-3-2-4-9-5/h5H,2-4H2,1H3,(H,7,8)/t5-/m0/s1
• InChI Key： MKDUUUBNJFUNJR-YFKPBYRVSA-N
• SMILES： O1CCC[C@H]1C(NC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: -0.1
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 306.9±31.0 °C at 760 mmHg
• Flash Point: 139.4±24.8 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(2S)-N-Methyloxolane-2-carboxamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (2S)-N-Methyloxolane-2-carboxamide

Comprehensive Analysis of (2S)-N-Methyloxolane-2-carboxamide (CAS No. 1222386-56-2): Properties, Applications, and Industry Insights

(2S)-N-Methyloxolane-2-carboxamide (CAS No. 1222386-56-2) is a chiral organic compound gaining significant attention in pharmaceutical and fine chemical research. This enantiomerically pure molecule features a unique oxolane (tetrahydrofuran) ring structure with a carboxamide functional group, making it valuable for asymmetric synthesis and drug development. Its stereospecific configuration at the 2-position enhances its utility in creating biologically active compounds with precise molecular recognition properties.

Recent studies highlight the compound's role as a versatile building block in medicinal chemistry, particularly for designing central nervous system (CNS) therapeutics and enzyme inhibitors. The methyl-substituted oxolane core contributes to improved metabolic stability compared to linear analogs, addressing a key challenge in modern drug discovery. Researchers are investigating its potential in GPCR-targeted drugs, as the rigid oxolane ring may enhance binding affinity to protein targets.

From a synthetic chemistry perspective, (2S)-N-Methyloxolane-2-carboxamide demonstrates remarkable stereochemical stability under various reaction conditions. This property makes it particularly valuable for multi-step syntheses where maintaining chiral integrity is crucial. The compound's balanced lipophilicity (LogP ~0.8) and hydrogen-bonding capacity contribute to favorable pharmacokinetic profiles in derivative molecules, aligning with current drug-likeness optimization trends.

Industrial applications of CAS No. 1222386-56-2 are expanding beyond pharmaceuticals. The flavor and fragrance industry has shown interest in its derivatives for creating stereospecific aroma compounds, while material scientists explore its potential as a chiral monomer for specialty polymers. The compound's thermal stability (decomposition temperature >200°C) makes it suitable for various high-temperature processes in these applications.

Analytical characterization of (2S)-N-Methyloxolane-2-carboxamide typically involves chiral HPLC (typically >98% ee), NMR spectroscopy (characteristic oxolane proton signals at δ 3.8-4.2 ppm), and mass spectrometry (m/z 130 [M+H]+). These techniques confirm both the compound's structural identity and optical purity, critical parameters for research and industrial use. Recent advancements in continuous flow chemistry have improved the efficiency of its synthesis, reducing production costs while maintaining high enantiomeric excess.

Environmental and safety assessments indicate that 1222386-56-2 exhibits favorable biodegradation profiles in standard OECD tests, aligning with growing industry emphasis on green chemistry principles. Its low ecotoxicity and absence of bioaccumulation potential make it an attractive candidate for sustainable chemical processes. Proper handling requires standard laboratory precautions, with no special storage conditions beyond protection from moisture.

The global market for (2S)-N-Methyloxolane-2-carboxamide is projected to grow at a CAGR of 6-8% through 2030, driven by increasing demand for chiral intermediates in drug development. Pharmaceutical companies are particularly interested in its potential for creating next-generation small molecule therapeutics targeting neurological disorders and metabolic diseases. Custom synthesis services now offer the compound at various scales, from milligram quantities for research to kilogram batches for preclinical development.

Future research directions for CAS No. 1222386-56-2 include exploration of its catalytic applications in asymmetric synthesis and investigation of its solid-state properties for crystal engineering. The compound's ability to form hydrogen-bonded networks may enable design of novel co-crystals with improved physicochemical properties. These developments align with current interests in structure-property relationship studies and materials informatics approaches.